Cas no 109806-71-5 (4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol)

• Product Name: 4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol
• CAS No: 109806-71-5
• MF: C₁₉H₂₃ClN₂O
• MW: 330.851723909378
• CID: 128560
• PubChem ID: 3419898
• Update Time: 2025-11-07

4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-[(4-chlorophenyl)phenylmethyl]-
• 2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethanol
• 2-[4-[(4-CHLOROPHENYL)PHENYLMETHYL]PIPERAZIN-1-YL]ETHANOL
• 4-(p-Chloro-α-phenylbenzyl)-1-piperazineethanol
• 4-[(4-Chlorophenyl)phenylmethyl]-1-piperazineethanol
• Cetirizine ethanol
• Cetirizine impurity G
• UNII-PGV947X9B1
• Levocetirizine Impurity G
• 2-[4-{Chlorophenyl}Phenylmethyl]-1-
• 2-[4-{4-Chlorophenyl} Phenylmethyl]-1-Piperazinylethanol
• 2-{4-[(4-CHLORO-PHENYL)-PHENYL-METHYL]-PIPERAZIN-1-YL}-ETHANOL
• 4-[(4-Chlorophenyl)phenylMethyl]-(4-hydroxy-1-piperidinyl)-1-butanone
• 4-(p-Chloro-
• PGV947X9B1
• A1-50251
• 1-Piperazineethanol, 4-((4-chlorophenyl)phenylmethyl)-
• MFCD12870433
• AKOS015900402
• O-dealkyl-cetirizine
• DTXSID501196065
• Q27286550
• 4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol
• CETIRIZINE DIHYDROCHLORIDE IMPURITY G [EP IMPURITY]
• (+/-)-2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethan-1-ol
• 4-(p-Chloro-alpha-phenylbenzyl)-1-piperazineethanol
• CS-0166216
• 2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethanol
• SY045315
• 1-PIPERAZINEETHANOL, 4-(P-CHLORO-.ALPHA.-PHENYLBENZYL)-
• AC-5591
• 2-[4-[(4-Chlorophenyl)-phenyl methyl]-1-piperazinyl]ethanol
• 2-[4-[(4-Chlorophenyl)(phenyl)methyl]-1-piperazinyl]ethanol
• A-phenylbenzyl)-1-piperazineethanol
• (RS)-2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethan-1-ol
• 4-((4-Chlorophenyl)phenylmethyl)-1-piperazineethanol
• {2-[4-(alpha-phenyl-p-chlorobenzyl)piperazin-1-yl]}ethanol
• 1-Piperazineethanol, 4-(p-chloro-alpha-phenylbenzyl)-
• UCB-P026
• SCHEMBL1405261
• 2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethan-1-ol
• (R)-De(carboxymethyl) Cetirizine Ethanol Dihydrochloride
• H11410
• 2-[4-[(4-chlorophenyl)-phenylmethyl]-1-piperazinyl]ethanol
• Cetirizine dihydrochloride impurity G [EP]
• ZJQSBXXYLQGZBR-UHFFFAOYSA-N
• A802089
• 2-[4-[(4-Chlorophenyl)-phenyl methyl]-1-piperazinyl] ethanol
• 109806-71-5
• 2-[4-[(4-chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethanol
• FT-0665540
• 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol? (Cetirizine Impurity
• FT-0642682
• 1-Piperazineethanol, 4-[(4- chlorophenyl)phenylMethyl]-
• 4-[(4-Chlorophenyl)phenylmethyl]-1-piperazineethanol dihydrochloride
• 1-Piperazineethanol, 4-[(4-chlorophenyl)phenylmethyl]-; 1-Piperazineethanol, 4-(p-chloro-a-phenylbenzyl)- (6CI); 4-[(4-Chlorophenyl)phenylmethyl]-1-piperazineethanol; 2-[4-[(4-Chlorophenyl)phenylmethyl]piperazin-1-yl]ethanol; 2-[4-[(RS)-(4-Chlorophenyl)phenylmethyl]piperazin-1-yl]ethanol
• DB-040880
• 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol

• MDL： MFCD12870433
• Inchi： 1S/C19H23ClN2O/c20-18-8-6-17(7-9-18)19(16-4-2-1-3-5-16)22-12-10-21(11-13-22)14-15-23/h1-9,19,23H,10-15H2
• InChI Key： ZJQSBXXYLQGZBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 330.15000
• Monoisotopic Mass: 330.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.7A^2

Experimental Properties

• Density: 1.191
• Boiling Point: 461.1 °C at 760 mmHg
• Flash Point: 232.7 °C
• PSA: 26.71000
• LogP: 2.91510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol

4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol: A Comprehensive Overview

4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol (CAS No. 109806-71-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule combines a piperazine ring, a benzyl group with specific substituents, and an ethanol moiety, making it a versatile building block for various chemical reactions.

The piperazine ring is a six-membered ring containing two nitrogen atoms at positions 1 and 4. This structure is known for its ability to form hydrogen bonds, which is crucial in drug design for enhancing bioavailability and binding affinity to target proteins. The benzyl group attached to the piperazine ring introduces aromaticity and hydrophobicity, which can influence the compound's solubility and permeability properties. The presence of a chlorine substituent at the para position of the benzene ring adds electron-withdrawing effects, potentially modulating the compound's electronic properties and reactivity.

Recent studies have explored the synthesis of 4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for further experimentation. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound, highlighting its feasibility for large-scale production.

In terms of applications, 4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol has shown promise in the development of antidepressant agents. Its ability to inhibit certain enzymes involved in neurotransmitter metabolism has been investigated in preclinical models. Another area of interest is its potential as a building block for peptide synthesis, where its amine functionality can be exploited to construct complex biomolecules with tailored activities.

Moreover, the compound has been studied for its antimicrobial properties. Research conducted at the University of California revealed that derivatives of this compound exhibit potent activity against Gram-positive bacteria, suggesting its potential use in developing novel antibiotics. These findings underscore the importance of exploring such compounds for addressing emerging antibiotic resistance challenges.

From a structural perspective, the ethanol moiety at position 1 of the piperazine ring introduces hydrophilic characteristics, which can enhance the compound's solubility in aqueous media. This feature is particularly advantageous in drug delivery systems where solubility is a critical factor. Additionally, computational studies have revealed that the compound's conformational flexibility allows it to adopt multiple orientations when interacting with biological targets, enhancing its binding efficiency.

The synthesis of 4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol involves several key steps that require precise control over reaction conditions. For example, the coupling reaction between piperazine and chlorobenzene derivatives requires catalytic systems such as palladium catalysts to ensure high yields. Recent advancements in catalytic chemistry have enabled more efficient pathways for this synthesis, reducing production costs and environmental impact.

In conclusion, 4-(p-Chloro-a-phenylbenzyl)-1-piperazineethanol (CAS No. 109806-71-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and material science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.